Cas no 2173193-44-5 (6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole)

• Product Name: 6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole
• CAS No: 2173193-44-5
• MF: C₁₉H₁₀BrClF₃N₃O₂S
• MW: 516.718811511993
• CID: 5041222
• PubChem ID: 139330728
• Update Time: 2024-11-07

6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole
• C1(=CC=CC=C1)S(=O)(=O)N1C=C(C2=CC=C(C=C12)Br)C1=NC(=NC=C1C(F)(F)F)Cl
• QPOSRKWPUPPIJD-UHFFFAOYSA-N
• AKOS037651389
• SCHEMBL21178276
• 1-(benzenesulfonyl)-6-bromo-3-[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]indole
• CS-0105258
• CS-16819
• D76503
• 2173193-44-5

• Inchi： 1S/C19H10BrClF3N3O2S/c20-11-6-7-13-14(17-15(19(22,23)24)9-25-18(21)26-17)10-27(16(13)8-11)30(28,29)12-4-2-1-3-5-12/h1-10H
• InChI Key： QPOSRKWPUPPIJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C3C(=CN=C(N=3)Cl)C(F)(F)F)=CN(C=2C=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 514.93177g/mol
• Monoisotopic Mass: 514.93177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 73.2